N-Acetylpurinomycin
N-Acetylpurinomycin
N-Acetylpurinomycin is a selective CB2 receptor agonist.
Brand Name:
Vulcanchem
CAS No.:
22852-13-7
VCID:
VC0536571
InChI:
InChI=1S/C24H31N7O6/c1-13(33)28-16(9-14-5-7-15(36-4)8-6-14)23(35)29-18-17(10-32)37-24(20(18)34)31-12-27-19-21(30(2)3)25-11-26-22(19)31/h5-8,11-12,16-18,20,24,32,34H,9-10H2,1-4H3,(H,28,33)(H,29,35)/t16-,17+,18+,20+,24+/m0/s1
SMILES:
CC(=O)NC(CC1=CC=C(C=C1)OC)C(=O)NC2C(OC(C2O)N3C=NC4=C3N=CN=C4N(C)C)CO
Molecular Formula:
C24H31N7O6
Molecular Weight:
513.55
N-Acetylpurinomycin
CAS No.: 22852-13-7
Inhibitors
VCID: VC0536571
Molecular Formula: C24H31N7O6
Molecular Weight: 513.55
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 22852-13-7 |
---|---|
Product Name | N-Acetylpurinomycin |
Molecular Formula | C24H31N7O6 |
Molecular Weight | 513.55 |
IUPAC Name | (2S)-2-acetamido-N-[(2S,3S,4R,5R)-5-[6-(dimethylamino)purin-9-yl]-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl]-3-(4-methoxyphenyl)propanamide |
Standard InChI | InChI=1S/C24H31N7O6/c1-13(33)28-16(9-14-5-7-15(36-4)8-6-14)23(35)29-18-17(10-32)37-24(20(18)34)31-12-27-19-21(30(2)3)25-11-26-22(19)31/h5-8,11-12,16-18,20,24,32,34H,9-10H2,1-4H3,(H,28,33)(H,29,35)/t16-,17+,18+,20+,24+/m0/s1 |
Standard InChIKey | LADKVYSQIGJMFP-IYRMOJGWSA-N |
SMILES | CC(=O)NC(CC1=CC=C(C=C1)OC)C(=O)NC2C(OC(C2O)N3C=NC4=C3N=CN=C4N(C)C)CO |
Appearance | Solid powder |
Description | N-Acetylpurinomycin is a selective CB2 receptor agonist. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | N-Acetylpurinomycin; N Acetylpurinomycin; |
Reference | 1: Tercero JA, Espinosa JC, Jiménez A. Expression of the Streptomyces alboniger pur cluster in Streptomyces lividans is dependent on the bldA-encoded tRNALeu. FEBS Lett. 1998 Jan 16;421(3):221-3. PubMed PMID: 9468310. 2: Tercero JA, Espinosa JC, Lacalle RA, Jiménez A. The biosynthetic pathway of the aminonucleoside antibiotic puromycin, as deduced from the molecular analysis of the pur cluster of Streptomyces alboniger. J Biol Chem. 1996 Jan 19;271(3):1579-90. PubMed PMID: 8576156. 3: Tercero JA, Lacalle RA, Jimenez A. The pur8 gene from the pur cluster of Streptomyces alboniger encodes a highly hydrophobic polypeptide which confers resistance to puromycin. Eur J Biochem. 1993 Dec 15;218(3):963-71. PubMed PMID: 7916693. 4: Lacalle RA, Tercero JA, Vara J, Jimenez A. Identification of the gene encoding an N-acetylpuromycin N-acetylhydrolase in the puromycin biosynthetic gene cluster from Streptomyces alboniger. J Bacteriol. 1993 Nov;175(22):7474-8. PubMed PMID: 8226694; PubMed Central PMCID: PMC206894. 5: Lacalle RA, Tercero JA, Jiménez A. Cloning of the complete biosynthetic gene cluster for an aminonucleoside antibiotic, puromycin, and its regulated expression in heterologous hosts. EMBO J. 1992 Feb;11(2):785-92. PubMed PMID: 1537349; PubMed Central PMCID: PMC556512. 6: Vara J, Perez-Gonzalez JA, Jimenez A. Biosynthesis of puromycin by Streptomyces alboniger: characterization of puromycin N-acetyltransferase. Biochemistry. 1985 Dec 31;24(27):8074-81. PubMed PMID: 4092057. |
PubChem Compound | 46173769 |
Last Modified | Nov 11 2021 |
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